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Compound of Interest

Compound Name: Dinoprost ethyl ester

CAS No.: 53764-89-9

Cat. No.: B1235850

Get Quote

Content Type: Operational Safety & Logistics Guide Subject: Dinoprost Ethyl Ester
(Prostaglandin F2ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-

star-inserted">

Ethyl Ester) CAS Number: 38562-01-5 (Parent PGF2

: 551-11-1)[1][2][3]

Executive Summary: Immediate Action Required
Dinoprost ethyl ester is a potent prostaglandin analogue and a known reproductive toxin

(Repr. 1B). Unlike its salt forms, the ethyl ester modification significantly increases lipophilicity,

facilitating rapid transdermal absorption.

Core Disposal Directive:

NEVER dispose of via sink/sewer (Strict EPA Ban).

NEVER treat as general trash.
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MANDATORY High-Temperature Incineration (

1000°C) via a licensed chemical waste contractor.

Part 1: Chemical Profile & Risk Assessment
Why strict adherence is non-negotiable.

As a Senior Application Scientist, I must emphasize that the safety protocols for this compound

are dictated by its pharmacokinetics. Prostaglandins are autacoids—local hormones that act at

extremely low concentrations.

The Lipophilic Hazard Mechanism
The ethyl ester moiety masks the polar carboxyl group of the parent Prostaglandin F2

.

Result: The molecule bypasses the epidermal barrier more efficiently than the free acid.

Systemic Risk: Once absorbed, tissue esterases rapidly hydrolyze the ester back to the

active PGF2

, which binds to FP receptors.

Physiological Cascade: This triggers smooth muscle contraction (bronchoconstriction,

uterine contraction), posing severe risks to pregnant personnel and asthmatics.

Quantitative Hazard Data
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Parameter Specification Critical Note

GHS Classification Repr. 1B, Eye Irrit. 2
Presumed human reproductive

toxicant.

Target Organs Smooth muscle, Uterus, Lungs
Bronchospasm & abortifacient

potential.

Physical State Crystalline Solid or Oil
Can form invisible aerosols if

handled dry.

Solubility DMSO, Ethanol, DMF
Insoluble in water (Do not use

water for initial cleanup).

Flash Point >100°C (estimated)
Combustible but not highly

flammable.

Part 2: Pre-Disposal Handling & Segregation
The "Chain of Custody" begins at the bench.

Storage & Segregation
Do not mix Dinoprost waste with general solvent waste unless the entire container is destined

for high-hazard incineration.

Container: Amber glass vials with Teflon-lined caps.

Labeling: Must be labeled "HIGH HAZARD: REPRODUCTIVE TOXIN - PROSTAGLANDIN."

Secondary Containment: Store waste containers in a dedicated fume hood or vented

cabinet, inside a secondary plastic tray to capture drips.

Solubilization for Disposal
Solid waste (pure powder) poses an inhalation risk. It is safer to solubilize the compound

before sending it to the incinerator to prevent dust generation during waste transfer.

Recommended Solvent: Ethanol or Acetone.
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Protocol: Dissolve residual solids in a minimal amount of combustible solvent. This creates a

homogeneous liquid waste stream that incinerators can handle efficiently.

Part 3: The Disposal Protocol (Step-by-Step)
This workflow ensures compliance with EPA RCRA Subpart P (Hazardous Waste

Pharmaceuticals).

The Incineration Workflow
This process guarantees the destruction of the cyclopentane ring structure, nullifying biological

activity.
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Waste Generation
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FINAL DISPOSAL
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Figure 1: Decision tree for preparing Dinoprost ethyl ester for final destruction.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1235850/docs?utm_src=pdf-body-img#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/product/b1235850/docs?utm_src=pdf-body#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps
Consolidation: Collect all contaminated consumables (pipette tips, weighing boats, gloves) in

a dedicated solid waste biohazard bag.

Liquid Waste: Pour liquid waste into the designated "High Hazard Organic" carboy. Do not

overfill (leave 10% headspace).

Decontamination of Glassware: Rinse glassware with Ethanol into the waste carboy. Do not

wash in the sink until triple-rinsed with solvent.

Handover: Transfer to your facility's EHS (Environmental Health & Safety) team. Verify they

utilize a TSDF (Treatment, Storage, and Disposal Facility) capable of thermal oxidation.

Part 4: Spill Management (Emergency Ops)
Immediate response protocol for accidental release.

CRITICAL: If you are pregnant or planning to conceive, do not attempt cleanup. Evacuate and

alert EHS.

PPE Requirements[3][4][5][6][7][8]
Respiratory: N95 minimum; P100/HEPA respirator recommended for powders.

Skin:Double gloving is mandatory. Inner Latex (tactile), Outer Nitrile (chemical resistance).

Body: Tyvek lab coat or apron.

Cleanup Procedure
Isolate: Mark the area.

Absorb:

Liquids: Cover with vermiculite or commercial spill pads.

Solids: Cover with wet paper towels (dampened with ethanol) to prevent dust, then wipe

up. Do not dry sweep.[4]
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Clean: Wipe the surface with 70% Ethanol, followed by a soap and water scrub.

Disposal: All cleanup materials (pads, gloves, towels) must go into the High Hazard

Incineration stream.

Spill Detected Assess Volume/Form Don PPE
(Double Gloves + Resp)

Containment
(Dike or Wet Wipe)

Absorption
(Vermiculite/Pads)

Decon Surface
(Ethanol -> Soap)

Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: Linear response workflow for laboratory spills.

Part 5: Regulatory Compliance & Integrity
Grounding your operations in federal standards.

EPA RCRA Status
Under the US Resource Conservation and Recovery Act (RCRA), Dinoprost is not explicitly "P-

listed" (acutely toxic) by name, but it falls under the Subpart P - Hazardous Waste

Pharmaceuticals rule [1].

Implication: It is illegal to sewer this compound.

Best Practice: Treat as "P-listed equivalent" due to its low LD50 and high potency.

Verification
Before signing the waste manifest, verify the destination facility uses Incineration (Code H040

or H120). Landfilling (even in secure landfills) is discouraged for bioactive hormones due to

potential leaching.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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